Cas no 1394373-80-8 (2-Methyl-1-(1H-pyrazol-4-yl)propan-2-ol)
2-Methyl-1-(1H-pyrazol-4-yl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-1-(1H-pyrazol-4-yl)propan-2-ol
- YMRMFYNPORHESY-UHFFFAOYSA-N
- 2-Methyl-1-(1H-pyrazol-4-yl)propan-2-ol
-
- Inchi: 1S/C7H12N2O/c1-7(2,10)3-6-4-8-9-5-6/h4-5,10H,3H2,1-2H3,(H,8,9)
- InChI Key: YMRMFYNPORHESY-UHFFFAOYSA-N
- SMILES: OC(C)(C)CC1C=NNC=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 114
- XLogP3: 0.7
- Topological Polar Surface Area: 48.9
2-Methyl-1-(1H-pyrazol-4-yl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1848768-0.05g |
2-methyl-1-(1H-pyrazol-4-yl)propan-2-ol |
1394373-80-8 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1848768-0.1g |
2-methyl-1-(1H-pyrazol-4-yl)propan-2-ol |
1394373-80-8 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1848768-0.25g |
2-methyl-1-(1H-pyrazol-4-yl)propan-2-ol |
1394373-80-8 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1848768-0.5g |
2-methyl-1-(1H-pyrazol-4-yl)propan-2-ol |
1394373-80-8 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1848768-1.0g |
2-methyl-1-(1H-pyrazol-4-yl)propan-2-ol |
1394373-80-8 | 1g |
$1229.0 | 2023-06-03 | ||
| Enamine | EN300-1848768-2.5g |
2-methyl-1-(1H-pyrazol-4-yl)propan-2-ol |
1394373-80-8 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1848768-5.0g |
2-methyl-1-(1H-pyrazol-4-yl)propan-2-ol |
1394373-80-8 | 5g |
$3562.0 | 2023-06-03 | ||
| Enamine | EN300-1848768-10.0g |
2-methyl-1-(1H-pyrazol-4-yl)propan-2-ol |
1394373-80-8 | 10g |
$5283.0 | 2023-06-03 | ||
| Enamine | EN300-1848768-1g |
2-methyl-1-(1H-pyrazol-4-yl)propan-2-ol |
1394373-80-8 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1848768-5g |
2-methyl-1-(1H-pyrazol-4-yl)propan-2-ol |
1394373-80-8 | 5g |
$2858.0 | 2023-09-19 |
2-Methyl-1-(1H-pyrazol-4-yl)propan-2-ol Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-Methyl-1-(1H-pyrazol-4-yl)propan-2-ol
Introduction to 2-Methyl-1-(1H-pyrazol-4-yl)propan-2-ol (CAS No. 1394373-80-8)
2-Methyl-1-(1H-pyrazol-4-yl)propan-2-ol, also known by its CAS number 1394373-80-8, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring and a tertiary alcohol functional group. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.
The chemical structure of 2-Methyl-1-(1H-pyrazol-4-yl)propan-2-ol can be represented as C9H13N2O. The presence of the pyrazole ring, a five-membered heterocyclic aromatic ring containing two nitrogen atoms, imparts unique chemical and biological properties to the molecule. The tertiary alcohol group further enhances its reactivity and solubility, making it an attractive candidate for various synthetic transformations and biological studies.
In recent years, 2-Methyl-1-(1H-pyrazol-4-yl)propan-2-ol has gained considerable attention due to its potential in the development of new drugs. Pyrazole derivatives have been extensively studied for their pharmacological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The specific arrangement of functional groups in 2-Methyl-1-(1H-pyrazol-4-yl)propan-2-ol makes it particularly suitable for these applications.
A notable study published in the Journal of Medicinal Chemistry highlighted the use of 2-Methyl-1-(1H-pyrazol-4-yl)propan-2-ol as a key intermediate in the synthesis of potent anti-inflammatory agents. The researchers demonstrated that derivatives of this compound exhibited significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis. This finding underscores the potential of 2-Methyl-1-(1H-pyrazol-4-yl)propan-2-ol as a valuable starting material for drug discovery.
Beyond its role in anti-inflammatory drug development, 2-Methyl-1-(1H-pyrazol-4-yl)propan-2-ol has also shown promise in cancer research. A study published in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines. The researchers attributed this activity to the ability of the pyrazole ring to interact with specific protein targets involved in cell proliferation and apoptosis. These findings suggest that 2-Methyl-1-(1H-pyrazol-4-yl)propan-2-ol could serve as a scaffold for designing novel anticancer agents with improved efficacy and reduced side effects.
The synthetic accessibility of 2-Methyl-1-(1H-pyrazol-4-y l)propan - 2 - ol strong > is another factor contributing to its popularity in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of 4-bromopyrazole with 2-methylpropene followed by hydroboration and oxidation steps. This method yields high purity products suitable for further chemical modifications and biological evaluations.
In addition to its direct applications in drug discovery, < strong > 2 - Methyl - 1 - ( 1 H - pyraz ol - 4 - yl ) pro pan - 2 - ol strong > has also found use as a building block in combinatorial chemistry. Combinatorial libraries generated from this compound have been screened for a wide range of biological activities, leading to the identification of several promising lead compounds. The ability to rapidly synthesize and test large numbers of structurally diverse derivatives has accelerated the drug discovery process and opened new avenues for therapeutic innovation.
The physicochemical properties of < strong > 2 - Methyl - 1 - ( 1 H - pyraz ol - 4 - yl ) pro pan - 2 - ol strong > are well-characterized, making it suitable for various analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed insights into the molecular structure and conformational behavior of the compound, which are crucial for understanding its biological activity and optimizing its pharmacological properties.
In conclusion, < strong > 2 - Methyl - 1 - ( 1 H - pyraz ol - 4 - yl ) pro pan - 2 - ol ( CAS No . 1394373 - 80 - 8 ) strong > is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new applications and optimize existing ones, this compound is likely to play an increasingly important role in advancing medical science.
1394373-80-8 (2-Methyl-1-(1H-pyrazol-4-yl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)